Cas no 18102-49-3 (3.5-DIMETHYLPHENETOLE)

• Product Name: 3.5-DIMETHYLPHENETOLE
• CAS No: 18102-49-3
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 890708
• PubChem ID: 4131252
• Update Time: 2025-04-19

3.5-DIMETHYLPHENETOLE Chemical and Physical Properties

Names and Identifiers

• 3.5-DIMETHYLPHENETOLE
• F70130
• 18102-49-3
• SCHEMBL150433
• 1-ethoxy-3,5-dimethylbenzene
• 3,5-Dimethylphenetole
• DTXSID60399684
• 3,5-Dimethylphenetol
• AKOS006241112

• Inchi： 1S/C10H14O/c1-4-11-10-6-8(2)5-9(3)7-10/h5-7H,4H2,1-3H3
• InChI Key： UKLRDAUECUCSDK-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 150.10452
• Monoisotopic Mass: 150.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 3

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers